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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lactose octaacetate, the fully acetylated derivative of lactose, is a versatile carbohydrate

molecule with a growing profile in various scientific and industrial sectors. This technical guide

provides an in-depth overview of its chemical and physical properties, detailed experimental

protocols for its synthesis and analysis, and a summary of its biological activities. The

information is tailored for researchers, scientists, and professionals in drug development,

offering a consolidated resource for laboratory use and conceptual understanding.

Chemical and Physical Properties
Lactose octaacetate is a white crystalline solid. It is known by several synonyms, including

Octa-O-acetyl-D-lactose and 4-O-(2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosyl)-1,2,3,6-tetra-

O-acetyl-D-glucopyranose.[1][2] Two common CAS numbers are associated with lactose
octaacetate, which may correspond to different anomers or purity grades: 23973-20-8 and

6291-42-5.[2][3]
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Property Value Reference(s)

CAS Number 23973-20-8 [2]

6291-42-5 [3][4]

Molecular Formula C₂₈H₃₈O₁₉ [2][4]

Molecular Weight 678.59 g/mol [2][4]

SMILES

CC(=O)OC[C@@H]1--

INVALID-LINK--

OC(=O)C)OC(=O)C)OC(=O)C"

>C@HO[C@H]2--INVALID-

LINK--

COC(=O)C)OC(=O)C)OC(=O)

C">C@@HOC(=O)C

[2]
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Property Value Reference(s)

Appearance White crystalline solid [4]

Melting Point 75-78 °C

139-141 °C (for β-D-Lactose

octaacetate)
[4]

83-85 °C [5]

Solubility
Soluble in chloroform, DCM,

DMF, DMSO, EtOAc, MeOH.
[4][6]

Storage Temperature 2-8°C

Optical Rotation

The angle of optical rotation

can be determined using a

polarimeter with a sodium lamp

as the light source.[7]

¹H NMR (500 MHz, CDCl₃)

δ 5.62 – 5.41 (m, 3H), 5.08

(dd, J = 39.8, 18.8 Hz, 7H),

5.04 (d, J = 9.7 Hz, 2H), 4.86

(dddd, J = 46.1, 36.3, 16.8, 8.2

Hz, 18H), 4.49 (ddd, J = 61.7,

46.4, 8.1 Hz, 6H), 4.20 (d, J =

10.), 3.98 – 3.80 (m, 20H),

3.81 (d, J = 7.7 Hz, 4H), 2.15-

1.95 (multiple signals, acetyl

protons)

[1]

¹³C NMR (126 MHz, CDCl₃) δ 173.22, 170.87, 170.58,

170.45, 170.29, 170.25,

170.19, 170.05, 169.99,

169.86, 169.77, 169.55,

169.36, 169.31, 168.95,

168.91, 101.53 (C1 β-D-Galp),

100.74 (C1 β-D-Galp), 100.52

(C1 α-Glc), 91.30, 81.50,

77.67, 77.41, 77.16, 75.41,

[7]
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73.12, 72.82, 72.36, 72.24,

71.22, 71.10, 70.71, 70.61,

70.38, 70.29, 69.45, 68.85,

68.52, 66.85, 66.75, 62.21,

61.66, 60.96, 20.44, 20.40,

20.35, 20.29, 20.22, 20.13,

20.06

FT-IR (KBr, cm⁻¹)

3600–3200 (νО-Н), 2990–

2940 (νC–Has), 1755–1740

(νC=O of acetyl groups)

[1]

Experimental Protocols
Microwave-Assisted Synthesis of Lactose Octaacetate
This protocol is adapted from a "green" synthesis method utilizing microwave irradiation.[7]

Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate

95% (v/v) ethanol

Distilled water

Ice

Equipment:

Round-bottom flask

Microwave reactor (700 W)

Magnetic stirrer
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Vacuum filtration apparatus

Beakers

Vacuum oven

Procedure:

In a round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm³

(0.27 mol) of acetic anhydride.

Add 3.0 g (0.036 mol) of anhydrous sodium acetate to the mixture as a catalyst.

Place the flask in a microwave reactor and irradiate at 700 W for 10 minutes.

After irradiation, pour the reaction mixture into 200 cm³ of distilled water with ice cubes.

Stir the mixture and then leave it at 4 °C for 12 hours to allow for the precipitation of the

lactose ester as a white solid.

Filter the precipitate under vacuum and wash it with distilled water.

Further purify the lactose acetate by recrystallization from 95% ethanol and then distilled

water.

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.

Reaction Workup & Purification

Lactose Monohydrate +
Acetic Anhydride +

Sodium Acetate

Microwave Irradiation
(700W, 10 min)

Precipitation in
Ice Water (12h, 4°C)

Reaction Mixture Vacuum Filtration
& Washing

Recrystallization
(95% Ethanol) Vacuum Drying Lactose OctaacetatePurified Product

Click to download full resolution via product page

Caption: Workflow for the microwave-assisted synthesis of lactose octaacetate.
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Characterization Methods
Thin-Layer Chromatography (TLC): TLC can be performed on silica gel plates with an eluent

system of ethyl acetate/methanol/water (17:2:1 v/v/v). Spots can be visualized by spraying

with 10% (v/v) H₂SO₄ in methanol followed by heating.[7]

FT-IR Spectroscopy: Infrared spectra can be recorded in KBr pellets over a frequency range

of 4000-400 cm⁻¹.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are typically

recorded on a 500 MHz spectrometer using CDCl₃ as the solvent.[1][7]

Biological Activities and Applications
Lactose octaacetate has demonstrated a range of biological activities, making it a compound

of interest for pharmaceutical and cosmetic applications.[1]

Antimicrobial and Antifungal Activity
Lactose octaacetate exhibits more potent antifungal properties compared to its antibacterial

effects.[7] It has shown slight to moderate activity against fungi such as Aspergillus niger,

Penicillium sp., Rhizopus sp., and Fusarium moniliforme.[7][8]

Antiviral Activity and Cytotoxicity
Studies have reported antiviral activity of lactose octaacetate against Poliovirus 1 (PV-1).[7][9]

It has shown low cytotoxicity against Madin-Darby bovine kidney (MDBK), human epithelial

type 2 (HEp-2), and Madin-Darby canine kidney (MDCK) cell lines.[7][9]

Potential Applications
The biological properties of lactose octaacetate, coupled with its nature as a biodegradable

surfactant, suggest its potential use in:

Pharmaceutical intermediates.[6][10]

Cosmetic preparations, such as in hand sanitizer gels.[1]

Food, agricultural, and cosmetic preparations as an antimicrobial and antiviral agent.[7]
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Caption: Relationship between properties and applications of lactose octaacetate.

Conclusion
Lactose octaacetate is a readily synthesizable carbohydrate derivative with a well-

characterized chemical and physical profile. Its demonstrated biological activities, particularly

its antifungal and antiviral properties combined with low cytotoxicity, position it as a promising

candidate for further research and development in the pharmaceutical, cosmetic, and

agricultural industries. This guide provides a foundational resource to support such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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